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Compound of Interest

Compound Name: Linopirdine dihydrochloride

Cat. No.: B1675543

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed guide for the preparation of Linopirdine dihydrochloride
stock solutions intended for in vitro assays. Adherence to these protocols will ensure solution
integrity and reproducibility of experimental results.

Compound Information

Linopirdine dihydrochloride is a potent blocker of Kv7 (KCNQ) voltage-gated potassium
channels. It is widely used in neuroscience research to study neuronal excitability and as a
cognitive enhancer.[1] It functions by blocking M-currents, which leads to an increase in
acetylcholine release in the brain.[2][3]

Table 1: Properties of Linopirdine Dihydrochloride
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Property Value Source

1,3-Dihydro-1-phenyl-3,3-
Chemical Name bis(4-pyridinylmethyl)-2H-indol-  [2]
2-one dihydrochloride

Alternative Names DuP 996

CAS Number 113168-57-3 [2]

Molecular Formula C26H21N30-2HCI [2]

Molecular Weight 464.39 g/mol [2]
Off-white powder/crystalline

Appearance . [11[4]
solid

Purity 298% (HPLC)

Soluble in Water (up to 100
Solubility mM) and DMSO (up to 100 [2]
mM)

4 -7 uM for Kv7.1 + 7.3
(KCNQ2 + 3) / M-currents; 8.9
UM for Kv7.1 (KCNQ1)
homomeric channels

ICso

Experimental Protocols

Linopirdine dihydrochloride powder
Dimethyl sulfoxide (DMSO), cell culture grade
Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer
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o Pipettes and sterile, filtered pipette tips
e 0.22 um sterile syringe filter
o Laminar flow hood (optional, for sterile applications)

This protocol describes the preparation of 1 mL of a 10 mM Linopirdine dihydrochloride
stock solution in DMSO.

o Preparation: Before starting, ensure the Linopirdine dihydrochloride powder has
equilibrated to room temperature.[2] This prevents condensation from forming on the

compound.

e Weighing: Using a calibrated analytical balance, accurately weigh out 4.64 mg of
Linopirdine dihydrochloride.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol)
o Mass =10 mmol/L x 0.001 L x 464.39 g/mol = 4.64 mg

» Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube. Add 1 mL of cell
culture grade DMSO.

o Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming and sonication can be used to aid dissolution if necessary.[5]

» Sterilization (Optional): If the stock solution is to be used in sterile cell culture applications, it
is recommended to filter it through a 0.22 um sterile syringe filter into a new sterile tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[6] Store the aliquots at -20°C for up to one month or at -80°C
for longer-term storage (up to one year).[2][6] When ready to use, thaw the aliquot at room
temperature and ensure any precipitate is fully redissolved before adding to your assay
medium.[2]
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This protocol outlines the preparation of 1 mL of a 10 mM Linopirdine dihydrochloride stock
solution in sterile water.

e Preparation: Allow the Linopirdine dihydrochloride powder to reach room temperature.[2]

e Weighing: Accurately weigh 4.64 mg of Linopirdine dihydrochloride using a calibrated
analytical balance.

o Dissolution: Transfer the powder to a sterile microcentrifuge tube. Add 1 mL of sterile,
nuclease-free water.

e Mixing: Securely cap the tube and vortex until the compound is fully dissolved.

 Sterilization: For sterile applications, filter the solution through a 0.22 um sterile syringe filter
into a fresh sterile tube.

» Aliquoting and Storage: It is recommended to prepare and use aqueous solutions on the
same day if possible.[2] If storage is required, aliquot into single-use volumes and store at
-20°C for up to one month.[2] Before use, thaw the solution and ensure no precipitation has
occurred.[2]

Visualizations

The following diagram illustrates the key steps for preparing a Linopirdine dihydrochloride
stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Linopirdine
Dihydrochloride Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675543#preparing-linopirdine-dihydrochloride-
stock-solution-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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